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This technical guide provides an in-depth analysis of the thermodynamic properties associated
with the formation of sodium superoxide (NaOz2). It covers key thermodynamic data,
experimental methodologies for their determination, and relevant reaction pathways. The
information is presented to support research and development activities where the chemical
behavior of sodium superoxide is of interest.

Core Thermodynamic Properties

Sodium superoxide (NaO:) is a yellow-orange solid and a salt of the superoxide anion[1]. Its
formation and stability are governed by key thermodynamic parameters. While sodium peroxide
(Na202) is the stable bulk phase of sodium in an oxygen environment under standard
conditions, sodium superoxide (NaO:z) can be more stable at the nanoscale, a critical factor in
its formation as a product in Na-O2z batteries[2]. The standard thermodynamic properties for
solid sodium superoxide at 298.15 K (25 °C) are summarized below.

Table 1: Standard Thermodynamic Properties of Sodium Superoxide (NaOz) at 298.15 K
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Property Symbol Value Unit
Standard Enthalpy of
_ AHCf -260.2[1][3] kJ/mol
Formation
Standard Gibbs Free
_ AGef -218.4[1][3] kJ/mol
Energy of Formation
Standard Molar
S° 115.9[1][3] J/mol-K
Entropy
Heat Capacity Co 72.1[3] J/mol-K

Synthesis and Formation Pathways

The formation of sodium superoxide can be achieved through several chemical routes. The
choice of method depends on the desired purity and scale of production. The primary synthesis
pathways are detailed below.

This industrial method involves the reaction of sodium peroxide (Naz02z) with oxygen at
elevated temperatures and pressures|[1][3][4]. The reaction proceeds as follows:

Naz02 + O2 - 2 NaOz[1]

Successful synthesis requires careful control of reaction conditions to prevent the formation of
side products[3]. Typical conditions involve temperatures ranging from 350 to 500°C and
oxygen pressures between 50 and 200 atmospheres|[3][5].
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Caption: High-pressure oxidation pathway for NaO2 synthesis.

An alternative laboratory-scale synthesis involves dissolving sodium metal in cryogenic liquid
ammonia and then introducing oxygen[1][3]. This method can yield a higher purity product but
requires specialized cryogenic equipment[3]. The reaction is:

Na(in NHs) + Oz —» NaOz[3]

Precise control of temperature (around -50 °C) and oxygen flow is critical to avoid the formation
of sodium peroxide or sodium oxide[3].
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Caption: Synthesis of NaO: via oxygenation in liquid ammonia.

Key Chemical Reactions and Decomposition

Sodium superoxide is a reactive compound that participates in several key reactions,
including thermal decomposition and hydrolysis.

o Thermal Decomposition: Above 550°C, NaO2 decomposes via a first-order kinetic process to
form sodium peroxide and oxygen with an activation energy of 96 kJ/mol[3]. 2 NaO2z(s) -
Na202(s) + 02(g)[3]

o Hydrolysis: It reacts with water to produce sodium hydroxide, hydrogen peroxide, and
oxygen[6]. 2 NaO2z(s) + 2 H20(l) - 2 NaOH(aq) + H202(aq) + O2(g)[6]
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» Reaction with Carbon Dioxide: In the presence of water, it reacts with carbon dioxide, a

process utilized in oxygen generation systems[6]. 4 NaOz(s) + 2 H20(g) + 4 CO2z(g) - 4
NaHCOs(s) + 3 O2(g)[6]
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Caption: Key decomposition and hydrolysis pathways of NaO-.

Experimental Protocols for Thermodynamic
Characterization

The determination of the thermodynamic properties of sodium superoxide involves several

experimental and computational techniques.

Calorimetry is a primary method for determining the enthalpy of formation (AH°f). Reaction

calorimetry, specifically, measures the heat released or absorbed during a chemical reaction.

o Enthalpy of Hydrolysis: The enthalpy of formation of NazO has been determined by

measuring the enthalpy of its hydrolysis in a calorimeter[7][8]. A similar principle can be

applied to related sodium oxides.

e Combustion Calorimetry: Fusion with a strong oxidizing agent like sodium peroxide in a

bomb calorimeter is a method used to find the heat of oxidation for elements that do not

readily burn in oxygen[9]. The heat of reaction is measured, and through Hess's law, the

enthalpy of formation can be calculated.

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://grokipedia.com/page/Sodium_superoxide
https://grokipedia.com/page/Sodium_superoxide
https://www.benchchem.com/product/b081826?utm_src=pdf-body-img
https://www.benchchem.com/product/b081826?utm_src=pdf-body
https://pubs.aip.org/aip/jcp/article/56/9/4513/83787/Thermochemical-and-Theoretical-Investigations-of
https://www.bohrium.com/paper-details/thermochemical-and-theoretical-investigations-of-the-sodium-oxygen-system-i-the-standard-enthalpy-of-formation-of-sodium-oxide-na-2-o/812366266739195904-3427
https://ajsonline.org/api/v1/articles/136572-calorimetry-by-combustions-with-sodium-peroxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Prepare Calorimeter

Weigh Pure NaO> Sample (e.g., Bomb Calorimeter)

Initiate Reaction
(e.g., Hydrolysis or Combustion)

Measure Temperature Change (AT)

Calculation

Calculate Heat of Reaction (g_rxn)
from AT and Heat Capacity

'

Determine Enthalpy of Formation (AH°f)
using Hess's Law

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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